Cas no 2380346-65-4 (2-(4-Aminophenyl)-3-methylbutanoic acid)

• Product Name: 2-(4-Aminophenyl)-3-methylbutanoic acid
• CAS No: 2380346-65-4
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 5223652
• Update Time: 2023-08-25

2-(4-Aminophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-amino-α-(1-methylethyl)-, (αR)-
• 2-(4-aminophenyl)-3-methylbutanoic acid
• (R)-2-(4-Aminophenyl)-3-methylbutanoic Acid
• 2-(4-aminophenyl)-3-methylbutanoicacid
• SY294247
• SY294248
• E86418
• 2-(4-Aminophenyl)-3-methylbutanoic acid

• Inchi： 1S/C11H15NO2/c1-7(2)10(11(13)14)8-3-5-9(12)6-4-8/h3-7,10H,12H2,1-2H3,(H,13,14)
• InChI Key： JYXMCNXULLHCEE-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC(=CC=1)N)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• XLogP3: 2.1
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes